Cas no 104273-62-3 (Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, ethylester)

• Product Name: Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, ethylester
• CAS No: 104273-62-3
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1147769
• Update Time: 2024-07-27

Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, ethylester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, ethylester
• Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, ethyl ester

• Inchi： 1S/C13H16O5/c1-2-18-13(17)8-5-9(14)11(10(15)6-8)12(16)7-3-4-7/h7-8,11H,2-6H2,1H3
• InChI Key： FNNWEGFGOSAQMF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CC(=O)C(C(C2CC2)=O)C(=O)C1

Computed Properties

• Exact Mass: 252.09978

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 416.1±45.0 °C(Predicted)
• PSA: 77.51
• pka: 2.84±0.25(Predicted)